Cas no 1353978-80-9 (2-[(6-Chloro-pyridazin-3-ylmethyl)-amino]-ethanol)

• Product Name: 2-[(6-Chloro-pyridazin-3-ylmethyl)-amino]-ethanol
• CAS No: 1353978-80-9
• MF: C₇H₁₀ClN₃O
• MW: 187.626800060272
• CID: 2167822
• Update Time: 2025-07-24

2-[(6-Chloro-pyridazin-3-ylmethyl)-amino]-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[(6-Chloro-pyridazin-3-ylmethyl)-amino]-ethanol
• 2-(((6-Chloropyridazin-3-yl)methyl)amino)ethanol
• AM94300
• 2-[(6-Chloropyridazin-3-ylmethyl)amino]ethanol

• Inchi： 1S/C7H10ClN3O/c8-7-2-1-6(10-11-7)5-9-3-4-12/h1-2,9,12H,3-5H2
• InChI Key： OUDOCJIHJPSPIV-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CNCCO)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 125
• XLogP3: -0.5
• Topological Polar Surface Area: 58

Additional information on 2-[(6-Chloro-pyridazin-3-ylmethyl)-amino]-ethanol

Research Brief on 2-[(6-Chloro-pyridazin-3-ylmethyl)-amino]-ethanol (CAS: 1353978-80-9)

2-[(6-Chloro-pyridazin-3-ylmethyl)-amino]-ethanol (CAS: 1353978-80-9) is a pyridazine derivative that has recently gained attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its chloro-pyridazine core and ethanolamine side chain, has shown potential as a building block for the development of novel therapeutic agents. Recent studies have explored its physicochemical properties, synthetic pathways, and biological activities, particularly in the context of central nervous system (CNS) disorders and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a precursor for gamma-aminobutyric acid (GABA) receptor modulators. The research team demonstrated that structural modifications of 2-[(6-Chloro-pyridazin-3-ylmethyl)-amino]-ethanol could yield compounds with enhanced binding affinity to GABA_A receptor subtypes. This finding is particularly significant for the development of new anxiolytics and anticonvulsants with improved selectivity profiles.

In the area of synthetic methodology, a recent publication in Organic Letters (2024) described an optimized two-step synthesis of 2-[(6-Chloro-pyridazin-3-ylmethyl)-amino]-ethanol from commercially available 3,6-dichloropyridazine. The new protocol offers several advantages over traditional methods, including higher yields (up to 78%), reduced environmental impact through water-based workup, and improved scalability for industrial production. These advancements address previous challenges in the large-scale preparation of this important intermediate.

Pharmacological studies have revealed interesting properties of this compound and its derivatives. Research published in Bioorganic & Medicinal Chemistry Letters (2023) demonstrated that certain analogs of 2-[(6-Chloro-pyridazin-3-ylmethyl)-amino]-ethanol exhibit moderate inhibitory activity against Mycobacterium tuberculosis, with minimum inhibitory concentrations (MIC) in the range of 8-32 μg/mL. While further optimization is needed, these findings suggest potential applications in tuberculosis drug development, particularly against drug-resistant strains.

From a drug metabolism perspective, recent in vitro studies using human liver microsomes have shown that 2-[(6-Chloro-pyridazin-3-ylmethyl)-amino]-ethanol undergoes primarily oxidative metabolism, with the major metabolites being the N-dealkylated product and the alcohol-oxidized carboxylic acid derivative. These findings, published in Xenobiotica (2023), provide important insights for future pharmacokinetic studies and structural modifications to improve metabolic stability.

Ongoing research is exploring the compound's potential in other therapeutic areas. Preliminary data from a 2024 study suggests that certain derivatives may have applications in neurodegenerative diseases, showing neuroprotective effects in cellular models of Parkinson's disease. However, these findings require further validation in animal models before clinical potential can be assessed.

In conclusion, 2-[(6-Chloro-pyridazin-3-ylmethyl)-amino]-ethanol (CAS: 1353978-80-9) represents a versatile chemical scaffold with multiple potential applications in drug discovery. Recent advances in synthetic chemistry, combined with growing understanding of its biological activities, position this compound as an important focus for future medicinal chemistry research. Continued investigation of its structure-activity relationships and optimization of its pharmacological properties may yield novel therapeutic agents in several disease areas.